Cas no 1025628-44-7 (3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile
• CAS No: 1025628-44-7
• MF: C₂₃H₁₂F₆N₂O₆S
• MW: 558.40660572052
• MDL: MFCD00245590
• CID: 5037086
• Update Time: 2026-02-28

3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl}-2-[4-(trifluoromethoxy)benzenesulfonyl]prop-2-enenitrile
• 3-(5-NITRO-2-(4-(TRIFLUOROMETHYL)PHENOXY)PHENYL)-2-((4-(TRIFLUOROMETHOXY)PHENYL)SULFONYL)PROP-2-ENENITRILE
• 3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile

• MDL： MFCD00245590
• Inchi： 1S/C23H12F6N2O6S/c24-22(25,26)15-1-4-17(5-2-15)36-21-10-3-16(31(32)33)11-14(21)12-20(13-30)38(34,35)19-8-6-18(7-9-19)37-23(27,28)29/h1-12H/b20-12+
• InChI Key： MRPFNVWNOPNHNG-UDWIEESQSA-N
• SMILES： S(/C(/C#N)=C/C1=CC(=CC=C1OC1C=CC(C(F)(F)F)=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1010
• XLogP3: 6.5
• Topological Polar Surface Area: 131